Pyrazine Pyrazine Pyrazine, also known as 1, 4-diazin or p-diazine, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Pyrazine exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, pyrazine is primarily located in the cytoplasm. Pyrazine is a sweet corn, barley, and hazelnut tasting compound that can be found in fenugreek and kohlrabi. This makes pyrazine a potential biomarker for the consumption of these food products.
Pyrazine is a diazine that is benzene in which the carbon atoms at positions 1 and 4 have been replaced by nitrogen atoms. It has a role as a Daphnia magna metabolite. It is a member of pyrazines and a diazine.
Brand Name: Vulcanchem
CAS No.: 290-37-9
VCID: VC0050134
InChI: InChI=1S/C4H4N2/c1-2-6-4-3-5-1/h1-4H
SMILES: C1=CN=CC=N1
Molecular Formula: C4H4N2
Molecular Weight: 80.09 g/mol

Pyrazine

CAS No.: 290-37-9

Reference Standards

VCID: VC0050134

Molecular Formula: C4H4N2

Molecular Weight: 80.09 g/mol

Pyrazine - 290-37-9

CAS No. 290-37-9
Product Name Pyrazine
Molecular Formula C4H4N2
Molecular Weight 80.09 g/mol
IUPAC Name pyrazine
Standard InChI InChI=1S/C4H4N2/c1-2-6-4-3-5-1/h1-4H
Standard InChIKey KYQCOXFCLRTKLS-UHFFFAOYSA-N
SMILES C1=CN=CC=N1
Canonical SMILES C1=CN=CC=N1
Boiling Point 115.0 °C
Melting Point 55.0 °C
Mp 54-56 ° (47 °)
54-56°C
Physical Description Solid
deliquescent crystals or wax-like solid with a pungent, sweet, corn-like, nutty odou
Description Pyrazine, also known as 1, 4-diazin or p-diazine, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Pyrazine exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, pyrazine is primarily located in the cytoplasm. Pyrazine is a sweet corn, barley, and hazelnut tasting compound that can be found in fenugreek and kohlrabi. This makes pyrazine a potential biomarker for the consumption of these food products.
Pyrazine is a diazine that is benzene in which the carbon atoms at positions 1 and 4 have been replaced by nitrogen atoms. It has a role as a Daphnia magna metabolite. It is a member of pyrazines and a diazine.
Solubility freely soluble in water, organic solvents
very soluble (in ethanol)
Synonyms 1,4-Diazabenzene; 1,4-Diazine; NSC 400221; Paradiazine; Piazine; p-Diazine
Vapor Pressure 10.81 mmHg
PubChem Compound 9261
Last Modified Nov 11 2021
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